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Compound of Interest

Compound Name: Mecarbam

Cat. No.: B1676128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mecarbam is an organophosphate insecticide and acaricide used to control a range of pests

on various crops.[1] As with any pesticide, understanding its environmental fate and

toxicological profile is crucial for assessing its potential risks to non-target organisms and

ecosystems. This technical guide provides a comprehensive overview of the available scientific

data on mecarbam, focusing on its environmental persistence, degradation pathways, and

toxicity to a variety of organisms.

Physicochemical Properties
A substance's physicochemical properties are fundamental to understanding its behavior in the

environment. Key properties of mecarbam are summarized in the table below.
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Property Value Reference

Chemical Formula C₁₀H₂₀NO₅PS₂ [1]

Molecular Weight 329.4 g/mol [1]

Physical State Colorless oily liquid [1]

Water Solubility Slightly soluble [1]

Log P (Octanol-Water Partition

Coefficient)
2.29 (estimated) [1]

Vapor Pressure
1.3 x 10⁻³ mmHg at 25°C

(estimated)
[1]

Environmental Fate
The environmental fate of a pesticide describes its transport, transformation, and ultimate

disposition in the environment. Key processes influencing the environmental fate of mecarbam
include hydrolysis, photolysis, and degradation in soil.

Abiotic Degradation
Hydrolysis: Mecarbam is susceptible to hydrolysis, particularly under acidic conditions. It is

reported to be hydrolyzed at a pH below 3.[1]

Photolysis: In the atmosphere, vapor-phase mecarbam is expected to be degraded by reaction

with photochemically produced hydroxyl radicals, with an estimated half-life of about 3 hours.[1]

Biodegradation in Soil
Mecarbam's persistence in soil is influenced by both biotic and abiotic factors.

Laboratory Studies: In a laboratory setting using a closed system with loam soil, mecarbam
had a reported half-life of 77 days.[1]

Field Studies: Under field conditions, the degradation of mecarbam was observed to be

more rapid, with an average half-life of 13 days reported during June-July. The rate of

degradation slowed considerably in the following months.[1]
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Experimental Protocol for Soil Degradation (Aerobic Metabolism - based on OECD Guideline

307)

This protocol outlines a typical experimental design for assessing the aerobic degradation of

mecarbam in soil.

Test System:

Soil: A minimum of three different soil types are typically used, representing a range of

textures, organic carbon content, and pH.

Test Substance: ¹⁴C-labeled mecarbam is used to trace its degradation and the formation

of metabolites.

Incubation: Soil samples are treated with the test substance and incubated in the dark

under controlled aerobic conditions (e.g., 20°C, 40-60% of maximum water holding

capacity).

Procedure:

Application: The test substance is applied to the soil surface at a rate equivalent to the

maximum recommended field application rate.

Sampling: Soil samples are collected at various time intervals (e.g., 0, 1, 3, 7, 14, 30, 60,

90, and 120 days).

Analysis:

Soil samples are extracted with appropriate solvents to separate the parent compound

and its degradation products.

Extracts are analyzed using techniques such as High-Performance Liquid

Chromatography (HPLC) with radiometric detection to identify and quantify mecarbam
and its metabolites.

Volatile organic compounds and CO₂ are trapped to determine the extent of

mineralization.
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Non-extractable residues are quantified by combustion analysis of the extracted soil.

Data Analysis:

The disappearance time of 50% (DT₅₀) and 90% (DT₉₀) of the applied mecarbam is

calculated using appropriate kinetic models.

The concentration of major metabolites is monitored over time to determine their formation

and decline kinetics.
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Experimental workflow for a soil degradation study.

Bioaccumulation
Bioaccumulation is the process by which a chemical is absorbed by an organism from all routes

of exposure (e.g., water, food). The Bioconcentration Factor (BCF) is a measure of the extent

of chemical accumulation in an organism from water alone.

An estimated BCF value of 32 has been calculated for mecarbam, suggesting that the

potential for bioconcentration in aquatic organisms is moderate.[1]
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Experimental Protocol for Bioaccumulation in Fish (based on OECD Guideline 305)

This protocol describes a typical flow-through method for determining the bioconcentration of

mecarbam in fish.

Test System:

Test Organism: A species such as rainbow trout (Oncorhynchus mykiss) or zebrafish

(Danio rerio) is commonly used.

Test Substance: ¹⁴C-labeled mecarbam is used for accurate measurement in water and

fish tissue.

Test Conditions: Fish are held in a flow-through system with a constant concentration of

the test substance in the water.

Procedure:

Uptake Phase: Fish are exposed to a sublethal concentration of mecarbam for a period

sufficient to reach a steady state between the fish and the water (typically 28 days). Water

and fish tissue samples are taken at regular intervals.

Depuration Phase: After the uptake phase, the remaining fish are transferred to clean,

mecarbam-free water. Fish tissue samples are collected at intervals to measure the rate

of elimination.

Analysis: The concentration of ¹⁴C-mecarbam and its metabolites is measured in both

water and fish tissue samples using liquid scintillation counting and chromatographic

methods.

Data Analysis:

The bioconcentration factor (BCF) is calculated as the ratio of the concentration of the test

substance in the fish (at steady state) to the concentration in the water.

The uptake and depuration rate constants are also determined.
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Experimental workflow for a fish bioaccumulation study.

Toxicology
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Mecarbam, like other organophosphate insecticides, exerts its toxic effects through the

inhibition of acetylcholinesterase (AChE), an enzyme critical for nerve function.[1]

Mechanism of Action: Acetylcholinesterase Inhibition
Acetylcholinesterase is responsible for breaking down the neurotransmitter acetylcholine (ACh)

in the synaptic cleft. By inhibiting AChE, mecarbam causes an accumulation of ACh, leading to

overstimulation of cholinergic receptors in the nervous system. This results in a range of toxic

signs, including convulsions and respiratory depression.[1] The effects of mecarbam poisoning

may be delayed, and exposure can be fatal.[1]
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Mechanism of acetylcholinesterase inhibition by Mecarbam.
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Mammalian Toxicology
Studies in laboratory animals have provided insights into the mammalian toxicology of

mecarbam.

Absorption, Distribution, and Excretion: Following oral administration in rats, mecarbam is

absorbed, with the highest tissue levels found in the liver and kidneys. It is eliminated from

the blood within approximately 6 hours. The majority of an oral dose is excreted in the urine

(80-92%) within 48 hours, with smaller amounts eliminated in the feces and as CO₂.[1]

Metabolism: In rats, mecarbam is metabolized primarily through hydrolysis, oxidative

desulfuration, and degradation of the carbamoyl moiety. O-deethylation is a minor metabolic

pathway. At least 10 nonconjugated metabolites and one conjugate have been identified in

the urine, with little to no unchanged mecarbam being excreted.[1]

Acute Toxicity: The acute toxicity of mecarbam in rats is presented in the table below.

Route LD₅₀ (Rat) Reference

Oral 36-53 mg/kg [1]

Dermal >800 mg/kg [1]

Signs of acute poisoning are typical of cholinergic overstimulation and include salivation,

lacrimation, tremors, and respiratory distress.[1]

Ecotoxicology
The effects of mecarbam on non-target organisms are a key component of its environmental

risk assessment.

Aquatic Toxicology

Mecarbam is classified as very toxic to aquatic life with long-lasting effects.[1]

Fish: While specific LC₅₀ values for mecarbam in fish species like rainbow trout were not

readily available in the searched literature, organophosphates as a class are known to be

toxic to fish.
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Aquatic Invertebrates: Similarly, specific EC₅₀ data for mecarbam in species like Daphnia

magna is not available in the provided search results. However, carbamates and

organophosphates are generally toxic to aquatic invertebrates.

Experimental Protocol for Acute Immobilisation Test in Daphnia magna (based on OECD

Guideline 202)

This protocol outlines the standard procedure for assessing the acute toxicity of a chemical to

Daphnia magna.

Test System:

Test Organism: Daphnia magna, less than 24 hours old.

Test Substance: Mecarbam dissolved in an appropriate solvent.

Test Conditions: Static test for 48 hours under controlled temperature (20 ± 1 °C) and light

conditions (16h light: 8h dark).

Procedure:

A range of at least five concentrations of mecarbam are prepared in the test medium.

Groups of daphnids (e.g., 20 daphnids per concentration, divided into four replicates of

five) are exposed to each concentration and a control.

The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilization is

defined as the inability to swim within 15 seconds after gentle agitation.

Data Analysis:

The 48-hour EC₅₀ (the concentration that causes immobilization in 50% of the daphnids) is

calculated using appropriate statistical methods.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b1676128?utm_src=pdf-body
https://www.benchchem.com/product/b1676128?utm_src=pdf-body
https://www.benchchem.com/product/b1676128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Setup

Exposure (48 hours)

Data Analysis

Culture & Select
<24h old Daphnia

Expose Daphnia to
Test Solutions

Prepare Mecarbam
Test Solutions

Record Immobilization
at 24h & 48h

Calculate 48h EC50

Click to download full resolution via product page

Experimental workflow for a Daphnia sp. acute immobilisation test.

Terrestrial Toxicology

Earthworms: Specific LC₅₀ data for mecarbam in earthworms (Eisenia fetida) was not found

in the search results. However, other carbamates have been shown to be toxic to

earthworms.

Bees: Mecarbam is known to be hazardous to bees.[1] However, specific LD₅₀ values for

contact and oral toxicity in honeybees (Apis mellifera) were not available in the provided

search results.

Experimental Protocol for Acute Contact and Oral Toxicity in Honeybees (based on OECD

Guidelines 214 and 213)
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These protocols are used to determine the acute toxicity of a chemical to honeybees.

Acute Contact Toxicity (OECD 214):

A range of doses of mecarbam is applied topically to the dorsal thorax of individual worker

bees.

Bees are observed for mortality at 24 and 48 hours.

The contact LD₅₀ (the dose that is lethal to 50% of the bees) is calculated.

Acute Oral Toxicity (OECD 213):

Bees are fed a sucrose solution containing a range of concentrations of mecarbam.

Mortality is recorded at 24 and 48 hours.

The oral LD₅₀ is calculated.

Conclusion
Mecarbam is a moderately persistent organophosphate insecticide with a clear mechanism of

toxicity through the inhibition of acetylcholinesterase. Its degradation in the environment is

influenced by factors such as pH and microbial activity. While it shows a moderate potential for

bioaccumulation, it is classified as very toxic to aquatic life. Further research to fill data gaps,

particularly regarding specific toxicity values for a broader range of non-target organisms and a

more detailed elucidation of its degradation pathways, would allow for a more comprehensive

environmental risk assessment. The experimental protocols outlined in this guide, based on

international standards, provide a framework for generating such data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Mecarbam | C10H20NO5PS2 | CID 17434 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to the Environmental Fate
and Toxicology of Mecarbam]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676128#environmental-fate-and-toxicology-of-
mecarbam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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